Cas no 34897-82-0 (1-(2-Amino-benzoyl)-imidazolidin-2-one)

• Product name: 1-(2-Amino-benzoyl)-imidazolidin-2-one
• CAS No: 34897-82-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5156021

1-(2-Amino-benzoyl)-imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-benzoyl)-imidazolidin-2-one

• Inchi： 1S/C10H11N3O2/c11-8-4-2-1-3-7(8)9(14)13-6-5-12-10(13)15/h1-4H,5-6,11H2,(H,12,15)
• InChI Key： VTAMBMVYNMPSPY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(=O)C2=CC=CC=C2N)CCN1

Additional information on 1-(2-Amino-benzoyl)-imidazolidin-2-one

Comprehensive Overview of 1-(2-Amino-benzoyl)-imidazolidin-2-one (CAS No. 34897-82-0): Properties, Applications, and Industry Insights

1-(2-Amino-benzoyl)-imidazolidin-2-one (CAS No. 34897-82-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features an imidazolidin-2-one core linked to a 2-aminobenzoyl group, which contributes to its versatile reactivity and potential applications. Researchers frequently search for "1-(2-Amino-benzoyl)-imidazolidin-2-one synthesis" or "CAS 34897-82-0 applications," reflecting growing interest in its utility across multiple industries.

In recent years, the demand for high-purity heterocyclic compounds like 1-(2-Amino-benzoyl)-imidazolidin-2-one has surged, driven by advancements in drug discovery and material science. This compound is particularly relevant in the development of small-molecule inhibitors and bioactive intermediates, addressing trending topics such as "targeted therapy for chronic diseases" and "green chemistry alternatives." Its structural motifs align with the industry's shift toward sustainable synthetic pathways, making it a subject of patents and academic publications.

The physicochemical properties of 1-(2-Amino-benzoyl)-imidazolidin-2-one include a molecular weight of 205.22 g/mol and a melting point range of 180–185°C, as documented in technical literature. These characteristics make it suitable for high-temperature reactions and catalytic processes, which are frequently queried in search engines like "thermal stability of imidazolidinone derivatives." Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for end-users in the fine chemicals sector.

From a commercial perspective, CAS 34897-82-0 is often procured by contract research organizations (CROs) and pharmaceutical manufacturers for preclinical studies. Its role as a building block for nitrogen-rich scaffolds resonates with current trends in "fragment-based drug design" and "computational chemistry optimization." Suppliers emphasize compliance with REACH and GMP standards, addressing regulatory concerns highlighted in searches like "safe handling of benzoyl derivatives."

Innovative applications of 1-(2-Amino-benzoyl)-imidazolidin-2-one extend to crop protection formulations, where its structural analogs demonstrate herbicidal activity. This aligns with global discussions on "precision agriculture" and "low-residue agrochemicals." Additionally, its potential in photodynamic therapy research has been explored, tapping into the rising interest in "non-invasive medical treatments."

For researchers seeking custom synthesis or bulk quantities of 34897-82-0, it is essential to evaluate suppliers based on certificates of analysis (CoA) and scalability data. The compound's solubility profile (e.g., in DMSO or ethanol) is another frequently searched parameter, particularly for in vitro assays. As the industry prioritizes cost-effective chiral synthesis, derivatives of this compound may gain traction in asymmetric catalysis.

In conclusion, 1-(2-Amino-benzoyl)-imidazolidin-2-one (CAS No. 34897-82-0) represents a multifaceted chemical entity with expanding relevance in life sciences and materials engineering. Its alignment with cutting-edge research themes and regulatory-compliant production ensures sustained interest, as reflected in search analytics and peer-reviewed literature.